Cas no 4705-51-5 (3-oxa-9-azaspiro5.5undecane-2,4-dione)

• Product Name: 3-oxa-9-azaspiro5.5undecane-2,4-dione
• CAS No: 4705-51-5
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 333595
• PubChem ID: 53439841
• Update Time: 2025-10-31

3-oxa-9-azaspiro5.5undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azaspiro[5.5]undecane-2,4-dione
• 4,4-Piperidinediaceticanhydride (8CI)
• 3-oxa-9-azaspiro5.5undecane-2,4-dione
• 4705-51-5
• EN300-28271440
• DTXSID90702187

• Inchi： 1S/C9H13NO3/c11-7-5-9(6-8(12)13-7)1-3-10-4-2-9/h10H,1-6H2
• InChI Key： WDSDRCSXWXOPLW-UHFFFAOYSA-N
• SMILES： O1C(CC2(CC1=O)CCNCC2)=O

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 55.4

Additional information on 3-oxa-9-azaspiro5.5undecane-2,4-dione

Recent Advances in the Study of 3-oxa-9-azaspiro[5.5]undecane-2,4-dione (CAS: 4705-51-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-oxa-9-azaspiro[5.5]undecane-2,4-dione (CAS: 4705-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its fused oxa-aza ring system, has been the subject of several innovative studies aimed at exploring its synthetic utility, biological activity, and pharmacological potential. Recent literature highlights its role as a versatile scaffold for drug discovery, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-oxa-9-azaspiro[5.5]undecane-2,4-dione derivatives as potent gamma-aminobutyric acid (GABA) receptor modulators. The research team employed a combination of computational docking studies and in vitro assays to identify key structural modifications that enhance binding affinity to GABA_A receptors. These findings suggest promising applications in the treatment of anxiety disorders and epilepsy, with several derivatives showing improved blood-brain barrier permeability compared to existing therapeutics.

In the realm of synthetic methodology, a breakthrough was achieved by researchers at ETH Zurich who developed a novel asymmetric synthesis route for 3-oxa-9-azaspiro[5.5]undecane-2,4-dione using organocatalytic [4+2] cycloaddition. This approach, reported in Angewandte Chemie in early 2024, offers significant advantages in terms of enantioselectivity (up to 98% ee) and yield (85%), addressing previous challenges in the stereocontrolled preparation of this scaffold. The methodology has been successfully applied to the synthesis of several bioactive analogs currently under preclinical evaluation.

From a pharmacological perspective, recent investigations have revealed the compound's potential as a dual-acting antimicrobial agent. A 2024 study in ACS Infectious Diseases demonstrated that certain 3-oxa-9-azaspiro[5.5]undecane-2,4-dione derivatives exhibit both antibacterial and antifungal activity, particularly against drug-resistant strains of Staphylococcus aureus and Candida albicans. Mechanistic studies indicate that these compounds interfere with microbial cell wall biosynthesis while simultaneously disrupting membrane integrity, representing a novel approach to combating antimicrobial resistance.

The structural versatility of 3-oxa-9-azaspiro[5.5]undecane-2,4-dione has also been exploited in chemical biology applications. Researchers have recently developed fluorescent probes based on this scaffold for real-time monitoring of enzymatic activity in live cells. These probes, described in a 2023 Nature Chemical Biology publication, demonstrate exceptional stability and selectivity for target enzymes, opening new possibilities for high-throughput screening and diagnostic applications.

Looking forward, the unique properties of 3-oxa-9-azaspiro[5.5]undecane-2,4-dione continue to inspire innovative research directions. Current investigations focus on its potential in targeted drug delivery systems, with several research groups exploring its use as a biodegradable linker in antibody-drug conjugates (ADCs). Preliminary results suggest that the compound's stability profile and cleavage characteristics may offer advantages over conventional linker chemistries in certain therapeutic contexts.